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Compound of Interest

Compound Name:
4-[(4-Bromophenyl)amino]-4-

oxobutanoic acid

Cat. No.: B1273893 Get Quote

An In-Depth Technical Guide on 4-[(4-Bromophenyl)amino]-4-oxobutanoic Acid

This guide provides detailed information on the molecular properties of 4-[(4-
Bromophenyl)amino]-4-oxobutanoic acid, a compound of interest for researchers and

professionals in the fields of chemistry and drug development.

Molecular Formula and Weight
The chemical structure and properties of 4-[(4-Bromophenyl)amino]-4-oxobutanoic acid
have been determined through analytical methodologies. The compound's molecular formula is

C10H10BrNO3.[1][2] Its molecular weight is approximately 272.11 g/mol .[2]

Quantitative Data Summary
For clarity and ease of comparison, the key quantitative data for 4-[(4-Bromophenyl)amino]-4-
oxobutanoic acid are summarized in the table below.

Property Value

Molecular Formula C10H10BrNO3

Molecular Weight 272.11 g/mol

CAS Registry Number 25589-41-7
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Experimental Protocols
Synthesis of 4-[(4-Bromophenyl)amino]-4-oxobutanoic Acid:

A common laboratory synthesis involves the reaction of succinic anhydride with 4-bromoaniline.

Reactant Preparation: Equimolar amounts of succinic anhydride and 4-bromoaniline are

measured.

Reaction: The reactants are dissolved in a suitable solvent, such as glacial acetic acid.

Heating: The reaction mixture is heated under reflux to facilitate the reaction.

Crystallization: Upon cooling, the product precipitates out of the solution.

Purification: The precipitate is collected by filtration, washed with a cold solvent (e.g., water)

to remove impurities, and then dried under a vacuum to yield the final product.

Molecular Structure and Composition
The molecular structure of 4-[(4-Bromophenyl)amino]-4-oxobutanoic acid consists of a

bromophenyl group linked to a butanoic acid moiety via an amide bond. The following diagram

illustrates the elemental composition that constitutes the molecule's formula and contributes to

its overall molecular weight.
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Elemental Composition of 4-[(4-Bromophenyl)amino]-4-oxobutanoic Acid

Molecular Formula
C10H10BrNO3

Molecular Weight
272.11 g/mol

Carbon (C)
10 atoms

Hydrogen (H)
10 atoms

Bromine (Br)
1 atom

Nitrogen (N)
1 atom

Oxygen (O)
3 atoms

Click to download full resolution via product page

Elemental composition leading to the molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-[(4-Bromophenyl)amino]-4-oxobutanoic acid
molecular weight and formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273893#4-4-bromophenyl-amino-4-oxobutanoic-
acid-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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